Cas no 89909-50-2 (1H-Pyrrole-2-carboxylic acid, 4-formyl-5-methyl-, phenylmethyl ester)

1H-Pyrrole-2-carboxylic acid, 4-formyl-5-methyl-, phenylmethyl ester structure
89909-50-2 structure
Product Name:1H-Pyrrole-2-carboxylic acid, 4-formyl-5-methyl-, phenylmethyl ester
CAS No:89909-50-2
MF:C14H13NO3
MW:243.257923841476
CID:585441
PubChem ID:71326852
Update Time:2025-04-19

1H-Pyrrole-2-carboxylic acid, 4-formyl-5-methyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylic acid, 4-formyl-5-methyl-, phenylmethyl ester
    • benzyl 4-formyl-5-methyl-1H-pyrrole-2-carboxylate
    • 89909-50-2
    • DTXSID60755983
    • Inchi: 1S/C14H13NO3/c1-10-12(8-16)7-13(15-10)14(17)18-9-11-5-3-2-4-6-11/h2-8,15H,9H2,1H3
    • InChI Key: PDMKGAROQSFMPD-UHFFFAOYSA-N
    • SMILES: O(C(C1=CC(C=O)=C(C)N1)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 243.08954328g/mol
  • Monoisotopic Mass: 243.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 59.2Ų
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